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Compound of Interest

Compound Name: Tetraoctyltin

Cat. No.: B036588 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetraoctyltin, with the CAS number 3590-84-9, is a tetraorganotin compound characterized by

a central tin atom covalently bonded to four octyl groups.[1] As a member of the organotin

family, it serves primarily as a chemical intermediate and catalyst in various industrial

applications.[2] While some organotin compounds are noted for their significant biological

activity, tetra-substituted tins like tetraoctyltin are generally considered to have low toxicity.

This guide provides a comprehensive technical overview of tetraoctyltin, including its

physicochemical properties, synthesis and analytical methodologies, spectroscopic profile, and

a discussion of its biological implications for researchers in drug development and related

fields.

Physicochemical and Safety Data
A summary of the key physicochemical properties of tetraoctyltin is presented in Table 1. This

data is essential for handling, storage, and experimental design.

Table 1: Physicochemical Properties of Tetraoctyltin
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Property Value Reference

Molecular Formula C₃₂H₆₈Sn [1]

Molecular Weight 571.59 g/mol [1]

Appearance
Clear to yellow liquid, may be

slightly hazy

Boiling Point 268 °C at 13 hPa

Density 0.98 g/cm³ at 20 °C

Flash Point 180 °C

Solubility

Soluble in chloroform,

sparingly soluble in ethyl

acetate.

InChI
InChI=1S/4C8H17.Sn/c41-3-5-

7-8-6-4-2;/h41,3-8H2,2H3;
[1]

SMILES
CCCCCCCC--INVALID-LINK--

(CCCCCCCC)CCCCCCCC
[1]

Tetraoctyltin is classified as a hazardous substance, and appropriate safety precautions

should be taken. Table 2 outlines the GHS hazard classifications.

Table 2: GHS Hazard Information for Tetraoctyltin
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Hazard Statement Description

H315 Causes skin irritation

H317 May cause an allergic skin reaction

H319 Causes serious eye irritation

H335 May cause respiratory irritation

H361
Suspected of damaging fertility or the unborn

child

H371 May cause damage to organs

H413
May cause long lasting harmful effects to

aquatic life

Data sourced from PubChem and commercial supplier safety data sheets.[1]

Experimental Protocols
Synthesis of Tetraoctyltin
A general method for the preparation of tetraalkyltin compounds, including tetraoctyltin,

involves the reaction of tin tetraacetate with a trialkylaluminum compound in a suitable solvent

like tetrahydrofuran (THF). The following protocol is adapted from a patented procedure.

Experimental Workflow for Synthesis and Purification
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Dispersion of Tin Tetraacetate in THF

Slow, Dropwise Addition of Trioctylaluminum
(Temperature < 65°C)

Reflux Reaction Mixture
(1-2 hours)

Filtration to Remove Aluminum Triacetate

Distillation of Filtrate to Remove THF

Pure Tetraoctyltin

Click to download full resolution via product page

Caption: Workflow for the synthesis of tetraoctyltin.

Detailed Methodology:

Reaction Setup: In a four-neck flask equipped with a mechanical stirrer, dropping funnel,

reflux condenser with an inert gas (e.g., Argon) inlet, and a thermometer, add tin tetraacetate

and anhydrous tetrahydrofuran (THF).

Reagent Addition: While stirring and maintaining an inert atmosphere, slowly add

trioctylaluminum to the slurry in a dropwise manner. The reaction is exothermic, and the

temperature of the reaction mixture should be maintained below 65°C, using external cooling

if necessary.
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Reaction: After the complete addition of trioctylaluminum, heat the reaction mixture to the

reflux temperature of THF and maintain for 1-2 hours with continuous stirring.

Work-up:

Cool the reaction mixture to room temperature. The precipitated aluminum triacetate is

removed by filtration.

Wash the solid aluminum triacetate with fresh THF.

Combine the filtrates and remove the THF by distillation, preferably under reduced

pressure.

Purification: The resulting crude tetraoctyltin can be further purified by vacuum distillation to

yield a clear, colorless product.

Analytical Methodology: Quantification of Organotins
The analysis of organotin compounds, including tetraoctyltin, in various matrices often

requires a derivatization step followed by chromatographic separation and detection. The

following is a general protocol for the analysis of organotins by Gas Chromatography-Mass

Spectrometry (GC-MS).

Experimental Workflow for GC-MS Analysis
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Sample Preparation
(e.g., migration into acidic solution)

Derivatization with Sodium Tetraethylborate

Liquid-Liquid Extraction into Hexane

GC-MS Analysis

Quantification against Standards
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Organotin Compound

↑ Intracellular Ca²⁺

Endoplasmic Reticulum Stress Mitochondrial Dysfunction

Caspase Activation
(e.g., Caspase-3)

↑ Reactive Oxygen Species (ROS) Cytochrome c Release

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to Tetraoctyltin (CAS:
3590-84-9)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b036588#tetraoctyltin-cas-number-3590-84-9]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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